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Compound of Interest

Compound Name: 3,6-Dimethylpyridazine

Cat. No.: B183211 Get Quote

Disclaimer: Information on the safe handling and disposal of 3,6-Dimethylpyridazine is limited.

This guide is based on best practices for handling structurally similar flammable and irritant

chemicals, such as dimethylpyridines. Always consult with your institution's Environmental

Health and Safety (EH&S) department for specific guidance and conduct a thorough risk

assessment before handling this chemical.

Chemical and Physical Properties
This table summarizes the known and extrapolated properties of 3,6-Dimethylpyridazine and

related compounds.
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Property Value Source

Molecular Formula C₆H₈N₂ PubChem

Melting Point 32-33°C ChemicalBook[1]

Boiling Point 228°C ChemicalBook[1]

Density 0.997 g/cm³ ChemicalBook[1]

Flash Point 100°C ChemicalBook[1]

Storage Temperature
Room Temperature (Sealed in

dry environment)
ChemicalBook[1]

Hazards

Assumed to be a flammable

liquid and vapor. May be

harmful if swallowed, cause

skin irritation, and serious eye

irritation.

Extrapolated from similar

compounds[2]

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3,6-Dimethylpyridazine?

A1: Based on data for similar compounds, 3,6-Dimethylpyridazine is expected to be a

flammable liquid and vapor.[2] It may also be harmful if swallowed and can cause skin and

serious eye irritation.[2]

Q2: What personal protective equipment (PPE) should I wear when handling 3,6-
Dimethylpyridazine?

A2: Always work in a well-ventilated area, preferably within a chemical fume hood.[3]

Recommended PPE includes:

Eye/Face Protection: Chemical safety goggles.[3]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat.[3]
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Respiratory Protection: If working outside of a fume hood or if vapors are generated, a

respirator with an organic vapor cartridge is recommended.[3]

Q3: How should I store 3,6-Dimethylpyridazine?

A3: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[3]

Keep the container tightly closed and sealed.[3] It is also recommended to store it under an

inert atmosphere, such as argon.[3]

Q4: What materials are incompatible with 3,6-Dimethylpyridazine?

A4: Avoid contact with strong oxidizing agents and strong acids.[3]

Troubleshooting Guide
Problem: I have spilled a small amount of 3,6-Dimethylpyridazine in the fume hood.

Solution:

Alert personnel in the immediate area.

Ensure you are wearing appropriate PPE (gloves, goggles, lab coat).

Contain the spill with an inert absorbent material like vermiculite, dry sand, or commercial

sorbent pads.[4]

Carefully collect the absorbed material using non-sparking tools and place it into a labeled,

sealable container for hazardous waste disposal.[5]

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Dispose of all contaminated materials as hazardous waste.[4]

Problem: The 3,6-Dimethylpyridazine in the bottle has changed color.

Solution:
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A change in color may indicate degradation or contamination. Do not use the chemical. Treat it

as waste and dispose of it according to your institution's hazardous waste procedures. Ensure

the container is properly labeled as hazardous waste.

Problem: I think I may have been exposed to 3,6-Dimethylpyridazine vapors.

Solution:

Immediately move to fresh air.

If you experience any respiratory irritation or other symptoms, seek medical attention.[6]

Inform your supervisor and consult the Safety Data Sheet (SDS) for similar compounds for

further first-aid measures.

Experimental Protocols
Protocol for a Small-Scale Spill Cleanup

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill

is large or in a poorly ventilated space.

Don PPE: At a minimum, wear chemical safety goggles, a lab coat, and chemical-resistant

gloves. If there is a risk of vapor inhalation, use a respirator with an organic vapor cartridge.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash at

the appropriate working height.

Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or spill

pillows) to surround and absorb the spill.[4] For solid spills, carefully sweep up the material to

avoid creating dust.[4]

Collection: Using non-sparking tools, carefully collect the contaminated absorbent material

and place it in a designated, labeled, and sealable container for hazardous waste.[5]

Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol), followed by a

thorough wash with soap and water.
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Waste Disposal: All materials used for the cleanup, including gloves and absorbent pads,

must be disposed of as hazardous chemical waste.

Protocol for Disposal of 3,6-Dimethylpyridazine Waste
Waste Identification: 3,6-Dimethylpyridazine waste should be classified as flammable and

hazardous chemical waste.[7]

Container Selection: Collect the waste in a compatible, leak-proof, and clearly labeled

container.[7] The original container or a designated solvent waste container is often suitable.

Labeling: The container must be labeled with "Hazardous Waste" and the full chemical name

"3,6-Dimethylpyridazine".[7]

Storage: Store the sealed waste container in a designated satellite accumulation area that is

cool, dry, and well-ventilated, away from incompatible materials.[7]

Disposal Request: When the container is full, arrange for pickup and disposal through your

institution's Environmental Health and Safety (EH&S) department. Do not mix with other

waste streams unless explicitly permitted by EH&S.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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